Cas no 219763-83-4 (4-Chloroquinoline-6-carbonitrile)

• Product Name: 4-Chloroquinoline-6-carbonitrile
• CAS No: 219763-83-4
• MF: C₁₀H₅ClN₂
• MW: 188.613100767136
• MDL: MFCD08063204
• CID: 243709
• PubChem ID: 20493581
• Update Time: 2025-07-23

4-Chloroquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloroquinoline-6-carbonitrile
• 4-Chloro-quinoline-6-carbonitrile
• 4-HYDROXYQUINOLINE-6-CARBONITRILE
• 6-Quinolinecarbonitrile, 4-chloro-
• 4-CHLORO-6-CYANOQUINOLINE
• 4-chloro-6-quinolinecarbonitrile
• 6-Quinolinecarbonitrile,4-chloro
• AK126307
• FLRGXIDFVYOCLP-UHFFFAOYSA-N
• 6-Quinolinecarbonitrile,4-chloro-
• FCH858461
• 7481AD
• NE63462
• SB15640
• OR350463
• AX8032692
• A4714
• SCHEMBL730084
• FT-0682326
• CS-0054421
• 219763-83-4
• MFCD08063204
• AKOS006287637
• AS-50545
• P10548
• DTXSID90608059

• MDL： MFCD08063204
• Inchi： 1S/C10H5ClN2/c11-9-3-4-13-10-2-1-7(6-12)5-8(9)10/h1-5H
• InChI Key： FLRGXIDFVYOCLP-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=CC(C#N)=CC2=1

Computed Properties

• Exact Mass: 188.01400
• Monoisotopic Mass: 188.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Experimental Properties

• Density: 1.36
• Boiling Point: 340 ºC
• Flash Point: 160 ºC
• PSA: 36.68000
• LogP: 2.75988

4-Chloroquinoline-6-carbonitrile Security Information

• HazardClass：IRRITANT

Additional information on 4-Chloroquinoline-6-carbonitrile

Comprehensive Overview of 4-Chloroquinoline-6-carbonitrile (CAS No. 219763-83-4): Properties, Applications, and Industry Insights

4-Chloroquinoline-6-carbonitrile (CAS No. 219763-83-4) is a specialized organic compound belonging to the quinoline family, characterized by its unique molecular structure featuring a chlorine substituent at the 4-position and a carbonitrile group at the 6-position. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for synthesizing complex molecules. Its CAS number 219763-83-4 serves as a critical identifier for researchers and regulatory compliance.

In recent years, the demand for heterocyclic compounds like 4-Chloroquinoline-6-carbonitrile has surged, driven by their applications in drug discovery and material science. Users frequently search for terms such as "quinoline derivatives synthesis", "nitrile-functionalized heterocycles", and "CAS 219763-83-4 suppliers", reflecting the compound's relevance in both academic and industrial settings. The compound's high purity and structural specificity make it invaluable for optimizing reaction pathways in medicinal chemistry.

From a synthetic perspective, 4-Chloroquinoline-6-carbonitrile is often employed as an intermediate in the preparation of bioactive molecules, including potential candidates for antimicrobial and anticancer agents. Its electron-withdrawing groups enhance its reactivity in cross-coupling reactions, a topic frequently explored in peer-reviewed journals. Researchers also investigate its solubility and stability under various conditions, addressing common queries like "how to store 4-Chloroquinoline-6-carbonitrile" or "compatibility with palladium catalysts".

Environmental and regulatory considerations are another hotspot for discussions around CAS 219763-83-4. While the compound itself is not classified as hazardous under current guidelines, its handling requires adherence to standard laboratory safety protocols. Searches for "green chemistry alternatives for quinoline synthesis" highlight the industry's shift toward sustainable practices, aligning with global trends in reducing chemical waste.

In the agrochemical sector, 4-Chloroquinoline-6-carbonitrile derivatives are studied for their potential as crop protection agents. The compound's ability to modulate biological pathways makes it a candidate for developing novel pesticides with lower environmental impact. Keywords like "quinoline-based agrochemicals" and "nitrile in pesticide formulation" underscore this application's growing traction.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize 4-Chloroquinoline-6-carbonitrile, ensuring compliance with quality standards. Laboratories often search for "CAS 219763-83-4 analytical methods" or "spectral data for 4-Chloroquinoline-6-carbonitrile", emphasizing the need for precise identification and quantification.

Looking ahead, advancements in catalysis and process optimization are expected to further elevate the utility of 4-Chloroquinoline-6-carbonitrile. Innovations in continuous flow chemistry and machine learning-assisted synthesis may address challenges related to scalability and cost-efficiency, topics frequently queried in scientific forums.

In summary, 4-Chloroquinoline-6-carbonitrile (CAS No. 219763-83-4) represents a critical intersection of chemistry and innovation, with applications spanning pharmaceuticals, agrochemicals, and beyond. Its structural versatility and reactivity continue to inspire research, making it a compound of enduring interest in the scientific community.